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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17
Cat. No.: B15553629
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and technical data for 2-
Ethylhexyl acetate-d17. Specific safety data for the deuterated form is limited; therefore, this
guide heavily relies on the safety data sheet (SDS) for the non-deuterated analogue, 2-
Ethylhexyl acetate (CAS No. 103-09-3), under the assumption that the toxicological and
hazardous properties are comparable. Users should handle this substance with care and
consult the original SDS for complete information.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 2-Ethylhexyl acetate and
its deuterated form, 2-Ethylhexyl acetate-d17.
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2-Ethylhexyl 2-Ethylhexyl
Property Source(s)
acetate-d17 acetate
CAS Number 1219802-70-6 103-09-3 [1]
Molecular Formula C10H3D1702 C10H2002 [21[1][3]
Molecular Weight 189.37 g/mol 172.27 g/mol [3114]
Appearance - Clear, colorless liquid [1][5]
Odor - Fruity, pleasant, sweet  [5]

195.7 £ 8.0 °C at 760

Boiling Point 199 °C [5]
mmHg
Melting/Freezing Point - -80°C/-93°C [1][5]
Flash Point 71.4+8.3°C 71 °C (160 °F) [2][5]
Density 0.9+0.1 g/cm3 0.873 g/cm3 at 20 °C [2][5]
0.4 £ 0.4 mmHg at
Vapor Pressure pEoC 0.399 mmHg at 20 °C [2][5]
Vapor Density - 5.9 [5]
o Insoluble/Slightly
Solubility in Water - [5]
soluble
Autoignition
- > 268 °C [5]
Temperature
LogP 3.71 - [2]

Toxicological Data

The following table summarizes the available toxicological data for 2-Ethylhexyl acetate. No
specific toxicological studies for 2-Ethylhexyl acetate-d17 were found.
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Test Result Species Source(s)
Acute Oral Toxicity
>5,000 mg/kg Rat [1]
(LD50)
Acute Oral Toxicity
3,000 mg/kg Rat [4]
(LD50)
Skin o
) o Causes skin irritation - [1][6]
Corrosion/Irritation
) Based on available
Serious Eye o
o data, the classification - [41[6]
Damage/Irritation o
criteria are not met.
_ , Based on available
Respiratory or Skin o
S data, the classification - [4][6]
Sensitization o
criteria are not met.
Based on available
Germ Cell o
o data, the classification - [4]
Mutagenicity o
criteria are not met.
Based on available
Carcinogenicity data, the classification - [4]
criteria are not met.
Based on available
Reproductive Toxicity data, the classification - [4]
criteria are not met.
Based on available
Specific Target Organ data, the classification
Toxicity (Single criteria are not met. - [1]
Exposure) Vapor may cause
dizziness.
Specific Target Organ Based on available
Toxicity (Repeated data, the classification - [1]
Exposure) criteria are not met.
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Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), 2-Ethylhexyl acetate is classified as follows:

Hazard Class Hazard Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Hazardous to the Aquatic ) o
) Category 2 H401: Toxic to aquatic life
Environment, Acute Hazard

Source:[1]

Experimental Protocols

Detailed experimental protocols for the toxicological or physical property testing of 2-
Ethylhexyl acetate-d17 or its non-deuterated form are not provided in the reviewed safety
data sheets. Toxicological data, such as LD50 values, are typically determined using
standardized OECD (Organisation for Economic Co-operation and Development) test
guidelines. For instance, the acute oral toxicity is often determined following OECD Guideline
401.

Safety and Handling
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
» Skin Protection: Wear protective gloves and clothing to prevent skin contact.

o Respiratory Protection: Under normal use conditions, respiratory protection is not required.
In case of insufficient ventilation, wear suitable respiratory equipment.

Handling and Storage

o Keep away from heat, sparks, open flames, and hot surfaces.[1]
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» Store in a well-ventilated place.[1]
o Keep container tightly closed.[1]

e Incompatible materials include strong oxidizing agents, strong bases, and strong acids.[1]

First Aid Measures

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a physician if
you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician if you feel unwell.

Logical Workflow for Hazard Response

The following diagram illustrates the logical workflow for responding to a potential exposure or
spill of 2-Ethylhexyl acetate, based on the information provided in its safety data sheet.
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Response Actions First Aid & Spill Control

- Wash with soap and water.
Skin = Seek medical attention if irritation persists.
Rinse with water for several minutes.
Eyes Seek medical attention if irritation persists.
njtial Assessment
| ———— |
" " q Inhalation Move to fresh air.
Potential Exposure or Spill Qrmme Exposure DW Seek medical attention if symptoms persist.
—
I U
nestion - Rinse mouth. .
> Do NOT induce vomiting. Decontaminate Area and Equipment
Seek medical attention.

spill
> Contain spill with inert absorbent material.
Dispose of in accordance with regulations.

Hazard Identification

Seek Medical Attention as Needed

Click to download full resolution via product page

Caption: Hazard Response Workflow for 2-Ethylhexyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
e 3. medchemexpress.com [medchemexpress.com]

e 4. bg.cpachem.com [bg.cpachem.com]

e 5. univarsolutions.com [univarsolutions.com]

e 6. moellerchemie.com [moellerchemie.com]

» To cite this document: BenchChem. [Technical Guide: Safety Data for 2-Ethylhexyl acetate-
d17]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553629/docs#technical-guide-safety-data-for-2-
ethylhexyl-acetate-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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